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Chemical Profile of Trivertal

The term "Trivertal" refers to a common fragrance and flavor material identified as a 95/5 mixture of cis

and trans 2,4-dimethyl-3-cyclohexenecarboxaldehyde [1]. The table below summarizes its core

characteristics.

Attribute Description

Chemical Name 2,4-dimethyl-3-cyclohexenecarboxaldehyde (also known as Triplal or Ligustral)
[2] [1].

Primary Use A flavor and fragrance material produced in bulk quantities for commercial use
[1].

Key Application in
Research

Serves as an economically viable precursor for synthesizing stable cyclic (alkyl)
(amino)carbenes (CAACs), which are ligands in metal catalysts [1].

Key Experimental Protocol

The most detailed technical information available describes its use in synthesizing a carbene ligand for

catalytic applications [1]. The methodology is summarized below.
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Formation of Enamine: The aldehyde 4 (Trivertal) is first converted to an enamine, compound 5,

with a reported yield of 94% [1].
Alkylation: The enamine is treated with LDA (lithium diisopropylamide), followed by the addition of 3-
chloro-2-methyl-1-propene, to yield compound 6 as a single diastereomer in 90% yield [1].
Hydroiminiumation: Compound 6 undergoes a hydroiminiumation reaction using an excess of HCl,

leading to the cyclic aldiminium salt 7 in 74% yield [1].
Carbene Formation: The aldiminium salt 7 is deprotonated with LDA to generate the desired

carbene 1d in 95% yield [1].
Metal Complex Formation: The carbene then undergoes a ligand exchange with (Me₂S)AuCl to

form the gold(I) complex 2d, (1d)AuCl, in 87% yield. The structure was confirmed by X-ray
crystallography [1].

The following diagram illustrates this synthesis workflow.
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Diagram 1: A five-step synthesis workflow for creating a gold(I) complex from Trivertal, showing high-yield

reactions. [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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